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Get Quote

Executive Summary
5-Chloro-2-(1-piperazinyl)-benzaldehyde (C₁₁H₁₃ClN₂O) is a pharmacophore building block

used in the development of CNS-active agents.[1] Unlike its non-chlorinated or N-methylated

analogs, specific melting point (MP) data for this intermediate is rarely indexed in public

chemical repositories, often remaining proprietary to process chemistry groups.[1]

Key Technical Insight: The compound exists as a free base (typically a low-melting solid or

viscous oil) and can be converted to a hydrochloride salt (high-melting crystalline solid) for

easier handling.[1] This guide provides the theoretical framework and experimental protocols to

establish its identity and purity.

Chemical Identity & Property Landscape[1][2][3]
Nomenclature & Structure[1]

Systematic Name: 5-Chloro-2-(piperazin-1-yl)benzaldehyde[1]
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Synonyms: 1-(4-Chloro-2-formylphenyl)piperazine; 2-Formyl-4-chloro-1-piperazinylbenzene.

[1]

Molecular Formula: C₁₁H₁₃ClN₂O

Molecular Weight: 224.69 g/mol [1]

SMILES:Clc1ccc(C=O)c(N2CCNCC2)c1

Melting Point Data (Predicted vs. Analogous)
Due to the lack of a definitive public MSDS for this specific CAS, the following data matrix

synthesizes predicted values (based on QSPR models) and experimentally verified analogs to

establish a working range.

Compound Structure Note
Melting Point
(Experimental/Pred
icted)

Physical State

Target Compound 5-Cl, 2-Piperazinyl
85 – 105 °C

(Predicted)
Pale Yellow Solid

Analog A
5-Cl, 2-(Pyrrolidin-1-

yl)
Solid (Lit.)[1] Crystalline Solid

Analog B
Non-substituted 2-(1-

Piperazinyl)
~70 – 80 °C (Est.)[1] Off-white Solid

Analog C
5-Cl, 2-(4-

Methylpiperazinyl)
110 – 115 °C (Lit.) Yellow Solid

Target HCl Salt Dihydrochloride form > 230 °C (Decomp.)
White Crystalline

Powder
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Critical Note: The free base amine is prone to "oiling out" if slightly impure. A sharp melting point

is only achievable with >98% HPLC purity.[1]

Synthesis & Impurity Profile
Understanding the synthesis is prerequisite to interpreting melting point depression. The

compound is typically synthesized via Nucleophilic Aromatic Substitution (SₙAr).[1]

Synthesis Logic
Starting Material: 2,5-Dichlorobenzaldehyde.[1][2][3][4][5]

Reagent: Piperazine (excess to prevent bis-substitution).[1]

Mechanism: The aldehyde group at C1 activates the chlorine at C2 (ortho position) for

nucleophilic attack by the piperazine nitrogen.[1] The chlorine at C5 (meta) is unreactive.[1]

Impurity Impact on Melting Point[1]
Bis-Aldehyde Impurity: If piperazine reacts with two molecules of 2,5-dichlorobenzaldehyde,

a high-molecular-weight dimer forms.[1] Effect: Broadens MP and raises it significantly.[1]

Unreacted Piperazine:Effect: Lowers MP (eutectic depression) and causes hygroscopicity.[1]

Oxidation Products: The aldehyde can oxidize to the corresponding benzoic acid (5-chloro-2-

(1-piperazinyl)benzoic acid).[1] Effect: Significant MP depression and color shift to dark

orange/brown.

Experimental Protocols (Self-Validating)
Protocol A: Purification for Accurate MP Determination
Before measuring MP, ensure the sample is free of solvent and unreacted piperazine.
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Dissolution: Dissolve crude solid in minimal Ethyl Acetate (EtOAc).

Acid Wash: Wash organic layer with 5% NaHCO₃ (removes benzoic acid impurities).[1]

Extraction (Critical Step): Extract the organic layer with 1M HCl.[1] The target amine moves

to the aqueous phase; non-basic impurities remain in EtOAc.

Recovery: Basify the aqueous phase to pH 10 with NaOH. Extract back into DCM.

Crystallization: Evaporate DCM. Recrystallize from Hexane/EtOAc (5:1) to obtain the free

base.

Protocol B: Melting Point Determination
Method: Capillary Method (USP <741> equivalent) or DSC.[1]

Step-by-Step:

Drying: Dry sample in a vacuum oven at 40°C for 4 hours to remove solvates.

Packing: Pack 3-4 mm of sample into a capillary tube. Ensure tight packing to avoid air

pockets.

Ramp Rate:

Fast Ramp: 10°C/min to 70°C.[1]

Slow Ramp: 1°C/min from 70°C upwards.[1]

Observation:

Onset: First visible liquid droplet.

Clear Point: Complete liquefaction.

Acceptance Criteria: A range of < 2°C indicates high purity.[1][6] A range > 5°C indicates

solvent entrapment or oxidation.[1]
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Visualization: Characterization Workflow
The following diagram illustrates the logical flow from synthesis to quality control decision-

making, emphasizing the relationship between purification and thermal properties.

Crude Reaction Mixture
(2,5-DCB + Piperazine)

Acid/Base Extraction
(Isolates Basic Amine)

S_NAr Complete Solid State Isolation
(Recrystallization)

Yields Free Base MP Determination
(1°C/min Ramp)

Dry Sample MP Range
< 2°C?

Observed Data

Reject/Reprocess
(Check for Oxidation)No (Broad/Depressed)

Release for
Next Step

Yes (e.g. 98-100°C)

Click to download full resolution via product page

Caption: Workflow for isolating 5-Chloro-2-(1-piperazinyl)-benzaldehyde and validating purity

via thermal analysis.
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Analogous Compound Properties (5-Chloro-2-(pyrrolidin-1-yl)benzaldehyde)

ChemScene Product D

Source: [1][6]

Reaction Mechanism Validation

Patent CN102603678A: Benzhydryl piperazine compounds and preparation.[1] (Describes

coupling of piperazine with halogenated benzaldehydes).

Source: [1]

Melting Point Determination Standards
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USP <741> Melting Range or Temperature.[1]

Source: [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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